Cas no 3350-74-1 (5-oxopentanenitrile)
5-oxopentanenitrile structure
Product Name:5-oxopentanenitrile
CAS No:3350-74-1
MF:C5H7NO
MW:97.1151812076569
CID:1458096
PubChem ID:11480402
Update Time:2025-04-20
5-oxopentanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile, 5-oxo-
- 5-oxopentanenitrile
- AKOS020740933
- SB85408
- 3350-74-1
- FNEARBHZFXEPFD-UHFFFAOYSA-N
- DTXSID20467136
- 4-cyanobutanal
- EN300-183140
-
- Inchi: 1S/C5H7NO/c6-4-2-1-3-5-7/h5H,1-3H2
- InChI Key: FNEARBHZFXEPFD-UHFFFAOYSA-N
- SMILES: O=CCCCC#N
Computed Properties
- Exact Mass: 97.05281
- Monoisotopic Mass: 97.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 89.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
5-oxopentanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-183140-0.05g |
5-oxopentanenitrile |
3350-74-1 | 95% | 0.05g |
$218.0 | 2023-09-19 | |
| Enamine | EN300-183140-0.1g |
5-oxopentanenitrile |
3350-74-1 | 95% | 0.1g |
$326.0 | 2023-09-19 | |
| Enamine | EN300-183140-0.25g |
5-oxopentanenitrile |
3350-74-1 | 95% | 0.25g |
$466.0 | 2023-09-19 | |
| Enamine | EN300-183140-0.5g |
5-oxopentanenitrile |
3350-74-1 | 95% | 0.5g |
$735.0 | 2023-09-19 | |
| Enamine | EN300-183140-1.0g |
5-oxopentanenitrile |
3350-74-1 | 95% | 1g |
$943.0 | 2023-06-01 | |
| Enamine | EN300-183140-2.5g |
5-oxopentanenitrile |
3350-74-1 | 95% | 2.5g |
$1848.0 | 2023-09-19 | |
| Enamine | EN300-183140-5.0g |
5-oxopentanenitrile |
3350-74-1 | 95% | 5g |
$2732.0 | 2023-06-01 | |
| Enamine | EN300-183140-10.0g |
5-oxopentanenitrile |
3350-74-1 | 95% | 10g |
$4052.0 | 2023-06-01 | |
| Enamine | EN300-183140-1g |
5-oxopentanenitrile |
3350-74-1 | 95% | 1g |
$943.0 | 2023-09-19 | |
| Enamine | EN300-183140-5g |
5-oxopentanenitrile |
3350-74-1 | 95% | 5g |
$2732.0 | 2023-09-19 |
5-oxopentanenitrile Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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